Cas no 100567-91-7 (1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-)
100567-91-7 structure
Product Name:1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-
CAS No:100567-91-7
MF:C16H11F4N3O
MW:337.27165722847
CID:150487
PubChem ID:135384
Update Time:2025-04-19
1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-
- 1H-1,2,4-Triazole-1-ethanol, alpha,alpha-bis(2,4-difluorophenyl)-
- 2-[3,5-bis(2,4-difluorophenyl)-1,2,4-triazol-1-yl]ethanol
- Α-Α-BIS(2,4-DIFLUOROPHENYL)-1H-1,2,4-TRIAZOLE-1-ETHANOL
- 1,1-bis(2,4-difluorophenyl)-2-(1,2,4-triazol-1-yl)ethanol
- ICI 178805
- 100567-91-7
- 1,1-Bis(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-ol
- DTXSID00905586
- 1H-1,2,4-Triazole-1-ethanol,alpha-alpha-bis(2,4-difluorophenyl)
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- Inchi: 1S/C16H11F4N3O/c17-10-1-3-12(14(19)5-10)16(24,7-23-9-21-8-22-23)13-4-2-11(18)6-15(13)20/h1-6,8-9,24H,7H2
- InChI Key: LVQBJQDAJJCJIZ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(C1C=CC(=CC=1F)F)(CN1C=NC=N1)O)F
Computed Properties
- Exact Mass: 337.08393
- Monoisotopic Mass: 337.083825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.9
Experimental Properties
- Density: 1.41
- Boiling Point: 499.1°Cat760mmHg
- Flash Point: 255.6°C
- Refractive Index: 1.579
- PSA: 50.94
- LogP: 3.16080
1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
100567-91-7 (1H-1,2,4-Triazole-1-ethanol,a,a-bis(2,4-difluorophenyl)-) Related Products
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